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Compound of Interest

Compound Name: 2-(Propan-2-yl)oxan-4-amine
CAS No.: 1159701-09-3
Cat. No.: B1373016
Get Quote
. J

Executive Summary & Immediate Action

2-(Propan-2-yl)oxan-4-amine (also known as 2-isopropyltetrahydro-2H-pyran-4-amine) is an
aliphatic amine building block used in medicinal chemistry.[1][2][3][4] Like most low-molecular-
weight aliphatic amines, it presents immediate corrosive hazards to skin and eyes and potential
flammability risks.

Core Disposal Directive:

Do NOT dispose of down the drain.

Do NOT mix with acidic waste streams (Risk of exothermic reaction/spattering).

Segregate into Basic Organic Waste containers.

Final Disposal Method: High-temperature incineration.

Chemical Profile & Hazard Characterization
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To ensure a self-validating safety protocol, one must understand the causality of the hazards.
This compound combines an ether linkage (oxane) with a primary amine.

Functional Hazards

Property Hazard Class (GHS) Operational Implication

Causes immediate chemical
Basicity Skin Corr. 1B / Eye Dam. 1 burns. Destroys ocular tissue

on contact.

Vapors may travel to ignition
Flammability Flam.[5] Lig. 3 or 4 (Est.) sources. Flash point likely
<60°C.

Reacts violently with strong
Reactivity Incompatible acids, acid chlorides, and

anhydrides.

Chemical Incompatibility Matrix

e Acids (Mineral & Organic): Reaction is exothermic. In a closed waste container, this
generates pressure (heat + vapor expansion), leading to rupture.

» Oxidizers (Peroxides, Nitrates): Potential for ignition or explosion. Amines are easily
oxidized.

» Halogenated Solvents: While often mixed in general waste, avoid mixing amines with
reactive halides (e.g., benzyl chloride) in stored waste due to slow alkylation exotherms.

Pre-Disposal Stabilization & Segregation

The integrity of the disposal process relies on strict segregation at the point of generation.

Waste Stream Classification

Assign this chemical to the Alkaline (Basic) Organic waste stream.

e Primary Container: HDPE (High-Density Polyethylene) or Borosilicate Glass.
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o Why? Amines can degrade certain rubbers and lower-grade plastics over time. HDPE is
chemically resistant to aliphatic amines.

o Labeling: Must explicitly state "Basic Organic Waste" and list "2-(Propan-2-yl)oxan-4-
amine" as a constituent.

The "Check-pH" Protocol (Self-Validating Step)

Before adding this substance to an existing satellite accumulation container:
 Verify the Container: Ensure the container is NOT marked "Acidic".

e Spot Check (Optional but Recommended): If the container contents are ambiguous, use a
pH strip. If pH < 4, do not add. Start a new container.

o Reasoning: Adding an amine to a hidden acid reservoir creates a "geyser" effect of hot
solvent.

Operational Disposal Workflows
Routine Lab Bench Disposal

o Collection: Collect reaction mother liquors and rinsates containing the amine.

« Dilution: Dilute with a compatible solvent (e.g., Ethanol, Methanol) if the neat amine is being
disposed of, to reduce reactivity.

o Transfer: Pour into the Basic Organic Waste carboy using a funnel.

¢ Closure: Cap the carboy immediately. Do not leave open in the fume hood.

Emergency Spill Response (Bench Scale <500 mL)

e Do NOT use water immediately (spreads the immiscible organic/corrosive liquid).
o Do NOT neutralize with strong acid (generates heat/fumes).
Step-by-Step Protocol:

e Evacuate & Ventilate: Clear the immediate area.[1] Ensure fume hood is active.
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o PPE Upgrade: Wear nitrile gloves (double gloved) or laminate barrier gloves, safety goggles,
and lab coat.

» Contain: Encircle the spill with an inert absorbent (Vermiculite, Diatomaceous Earth, or
commercial "Organic” spill pads).

e Absorb: Cover the liquid completely. Allow 2-3 minutes for absorption.
e Collect: Scoop the solid mixture into a wide-mouth jar or heavy-duty bag.
e Label: "Hazardous Waste: Amine Contaminated Debris."

o Decontaminate: Wipe the surface with dilute acetic acid (vinegar) only after the bulk material
is removed, then wash with soap and water.

Visualized Decision Logic

The following diagram illustrates the critical decision-making process for segregating this amine
waste to prevent accidents.
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Figure 1: Waste segregation decision tree ensuring chemical compatibility and preventing
exothermic incidents.

Regulatory & Final Destruction Data
US EPA | RCRA Classification

While this specific CAS may not be explicitly listed (P or U list), it exhibits characteristics that
mandate regulation:

« DO001: Ignitability (if flash point < 60°C).

e DO002: Corrosivity (if pH > 12.5 in aqueous solution, though applicable to the neat amine
properties).

Incineration Parameters

The preferred method of destruction is Rotary Kiln Incineration.
e Mechanism: Thermal oxidation breaks the C-N bonds.

e Requirement: The facility must have a secondary combustion chamber and scrubbers to
capture Nitrogen Oxides (NOXx) generated during the combustion of the amine group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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